Cas no 1803598-32-4 (ethyl 4,4,4-trifluoro-3-sulfobutanoate)

• Product Name: ethyl 4,4,4-trifluoro-3-sulfobutanoate
• CAS No: 1803598-32-4
• MDL: MFCD28397543
• CID: 4617207
• PubChem ID: 119031058
• Update Time: 2025-05-23

ethyl 4,4,4-trifluoro-3-sulfobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4,4-Trifluoro-3-sulfobutanoate
• ethyl 4,4,4-trifluoro-3-sulfobutanoate

• MDL： MFCD28397543

Additional information on ethyl 4,4,4-trifluoro-3-sulfobutanoate

Ethyl 4,4,4-Trifluoro-3-Sulfobutanoate: A Comprehensive Overview

Ethyl 4,4,4-trifluoro-3-sulfobutanoate (CAS No. 1803598-32-4) is a highly specialized chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is notable for its unique structure, which combines a trifluoromethyl group with a sulfonic acid ester functional group. The combination of these groups imparts distinctive chemical and physical properties, making it valuable in fields such as materials science, pharmaceuticals, and advanced manufacturing.

The molecular structure of ethyl 4,4,4-trifluoro-3-sulfobutanoate is characterized by a butanoate backbone with three fluorine atoms attached to the fourth carbon and a sulfonic acid group on the third carbon. This arrangement not only enhances the compound's stability but also contributes to its high reactivity in certain chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced polymers and high-performance materials. For instance, researchers have explored its use in creating fluoropolymers with exceptional thermal and chemical resistance.

One of the most promising applications of ethyl 4,4,4-trifluoro-3-sulfobutanoate lies in its role as an intermediate in the production of lithium-ion battery components. The compound's ability to form stable ester linkages makes it ideal for synthesizing electrolytes with improved conductivity and thermal stability. According to a study published in the Journal of Power Sources in 2023, incorporating this compound into electrolyte formulations significantly enhances battery performance under high-temperature conditions.

In addition to its role in energy storage technologies, ethyl 4,4,4-trifluoro-3-sulfobutanoate has also found applications in the pharmaceutical industry. Its unique chemical properties make it a valuable intermediate in the synthesis of bioactive molecules and drug delivery systems. For example, researchers have utilized this compound to develop prodrugs with enhanced bioavailability and targeted delivery capabilities.

The synthesis of ethyl 4,4,4-trifluoro-3-sulfobutanoate involves a multi-step process that typically begins with the fluorination of a suitable substrate followed by sulfonation and esterification steps. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly production methods. These improvements have not only reduced the overall cost of production but also minimized the environmental footprint associated with its manufacture.

From an environmental perspective, ethyl 4,4,4-trifluoro-3-sulfobutanoate exhibits low toxicity and biodegradability under controlled conditions. However, its handling requires adherence to standard safety protocols to ensure minimal exposure risks for personnel involved in its production or application.

In conclusion, ethyl 4,4,4-trifluoro-3-sulfobutanoate (CAS No. 1803598-32-4) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties and potential for further innovation position it as a key player in advancing modern materials science and technology.